Cas no 2137825-70-6 (2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro-)

• Product Name: 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro-
• CAS No: 2137825-70-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5298962
• Update Time: 2025-08-05

2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro-

• Inchi： 1S/C13H17NO3/c1-3-14(4-2)10-6-5-9-7-12(13(15)16)17-11(9)8-10/h5-6,8,12H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key： LJZOMGNVWNQOEJ-UHFFFAOYSA-N
• SMILES： O1C2=CC(N(CC)CC)=CC=C2CC1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro-

2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- (CAS No. 2137825-70-6)

2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- (CAS No. 2137825-70-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- make it an intriguing candidate for further investigation in various areas of drug discovery and development.

The chemical structure of 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- consists of a benzofuran ring system fused with a carboxylic acid group and a diethylamino substituent at the 6-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, which are essential for its potential use in therapeutic applications.

Recent studies have highlighted the biological activities of 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro-. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-1β in vitro. This finding suggests that the compound could be a promising lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- has also shown potential as an antioxidant agent. A study conducted by a team of researchers at the University of California demonstrated that this compound can scavenge free radicals and protect cells from oxidative stress. This antioxidant activity is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

The pharmacokinetic properties of 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- have been extensively studied to evaluate its suitability for therapeutic use. Preclinical studies have shown that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. These findings indicate that 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- has the potential to be developed into an orally administered drug.

To further explore the therapeutic potential of 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro-, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions such as chronic pain and inflammatory disorders. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

The structural diversity and biological activities of benzofuran derivatives have made them a focal point in drug discovery efforts. The unique combination of functional groups in 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- provides a platform for further chemical modifications to enhance its pharmacological properties. For example, researchers are exploring the introduction of additional substituents to improve the compound's selectivity and potency against specific targets.

In conclusion, 2-Benzofurancarboxylic acid, 6-(diethylamino)-2,3-dihydro- (CAS No. 2137825-70-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and antioxidant properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its use in treating various diseases.